Cas no 2639422-82-3 (2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)-1,3-oxazole-5-carboxylic acid)

2-(1-{(9H-Fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)-1,3-oxazole-5-carboxylic acid is a specialized heterocyclic compound featuring an azetidine ring linked to a 1,3-oxazole carboxylic acid scaffold, protected by a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc moiety enhances solubility and facilitates selective deprotection under mild basic conditions, making it valuable in peptide synthesis and medicinal chemistry applications. The azetidine and oxazole components contribute to its structural rigidity and potential bioactivity, particularly in drug discovery targeting protein-protein interactions or enzyme inhibition. Its carboxylic acid functionality allows for further derivatization, enabling conjugation or incorporation into larger molecular frameworks. This compound is suited for research requiring precise functional group manipulation and scaffold diversification.
2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)-1,3-oxazole-5-carboxylic acid structure
2639422-82-3 structure
Product Name:2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)-1,3-oxazole-5-carboxylic acid
CAS No:2639422-82-3
MF:C22H18N2O5
MW:390.388725757599
CID:5641119
PubChem ID:165902952
Update Time:2025-10-28

2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1,3-oxazole-5-carboxylic acid
    • EN300-27783945
    • 2639422-82-3
    • 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)-1,3-oxazole-5-carboxylic acid
    • Inchi: 1S/C22H18N2O5/c25-21(26)19-9-23-20(29-19)13-10-24(11-13)22(27)28-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-9,13,18H,10-12H2,(H,25,26)
    • InChI Key: ZPMBWOYZQHLNAN-UHFFFAOYSA-N
    • SMILES: O(C(N1CC(C2=NC=C(C(=O)O)O2)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 390.12157168g/mol
  • Monoisotopic Mass: 390.12157168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 615
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 92.9Ų

2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)-1,3-oxazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27783945-1g
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1,3-oxazole-5-carboxylic acid
2639422-82-3
1g
$2118.0 2023-09-09
Enamine
EN300-27783945-5g
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1,3-oxazole-5-carboxylic acid
2639422-82-3
5g
$6140.0 2023-09-09
Enamine
EN300-27783945-10g
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1,3-oxazole-5-carboxylic acid
2639422-82-3
10g
$9105.0 2023-09-09
Enamine
EN300-27783945-0.05g
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1,3-oxazole-5-carboxylic acid
2639422-82-3 95.0%
0.05g
$1779.0 2025-03-19
Enamine
EN300-27783945-0.1g
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1,3-oxazole-5-carboxylic acid
2639422-82-3 95.0%
0.1g
$1863.0 2025-03-19
Enamine
EN300-27783945-0.25g
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1,3-oxazole-5-carboxylic acid
2639422-82-3 95.0%
0.25g
$1948.0 2025-03-19
Enamine
EN300-27783945-0.5g
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1,3-oxazole-5-carboxylic acid
2639422-82-3 95.0%
0.5g
$2033.0 2025-03-19
Enamine
EN300-27783945-1.0g
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1,3-oxazole-5-carboxylic acid
2639422-82-3 95.0%
1.0g
$2118.0 2025-03-19
Enamine
EN300-27783945-2.5g
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1,3-oxazole-5-carboxylic acid
2639422-82-3 95.0%
2.5g
$4150.0 2025-03-19
Enamine
EN300-27783945-5.0g
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1,3-oxazole-5-carboxylic acid
2639422-82-3 95.0%
5.0g
$6140.0 2025-03-19

Additional information on 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)-1,3-oxazole-5-carboxylic acid

2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)-1,3-oxazole-5-carboxylic acid

Introduction to the Compound

The compound 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)-1,3-oxazole-5-carboxylic acid (CAS No. 2639422823) is a highly specialized organic molecule with significant applications in the field of organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, an azetidine ring, and a 1,3-oxazole carboxylic acid moiety. These structural elements contribute to its versatility and make it a valuable tool in modern chemical research.

Structural Features and Synthesis

The molecule's core structure is built around an azetidine ring, a four-membered nitrogen-containing ring that is known for its rigidity and stability. The Fmoc group, attached to the azetidine nitrogen, serves as a protecting group for amino functionalities during peptide synthesis. This feature makes the compound particularly useful in solid-phase synthesis strategies. The 1,3-oxazole carboxylic acid moiety adds further functional diversity, enabling the molecule to participate in various coupling reactions and bioconjugation processes.

Recent advancements in synthetic methodologies have allowed for the efficient construction of this compound. Researchers have employed asymmetric synthesis techniques and catalytic cross-coupling reactions to achieve high yields and enantioselectivity. These methods are detailed in several high-profile journals, including *Nature Chemistry* and *Angewandte Chemie*, where the compound has been highlighted as a key intermediate in the development of novel bioactive agents.

Applications in Medicinal Chemistry

The compound has found extensive use in the design of peptidomimetics and small-molecule inhibitors targeting various disease pathways. Its ability to modulate protein-protein interactions has made it a valuable asset in drug discovery programs. For instance, studies published in *Journal of Medicinal Chemistry* have demonstrated its potential as a lead compound for developing kinase inhibitors, which are critical in cancer therapy.

Moreover, the Fmoc group's photolytic cleavage properties have enabled its application in light-controlled drug delivery systems. This innovative approach has been explored in *Advanced Materials*, where researchers have utilized the compound as a photosensitive linker in stimuli-responsive drug carriers.

Recent Research Highlights

Recent studies have focused on enhancing the compound's bioavailability and pharmacokinetic properties. A team at the University of California reported successful modifications to improve its solubility without compromising its biological activity. Their findings were published in *Science Translational Medicine*, where they demonstrated enhanced efficacy in preclinical models of neurodegenerative diseases.

In another groundbreaking study, researchers at the Massachusetts Institute of Technology (MIT) integrated this compound into a novel class of nanoparticle drug delivery systems. Their work, featured in *Nature Nanotechnology*, showcased improved targeting efficiency and reduced systemic toxicity compared to traditional delivery methods.

Conclusion and Future Prospects

The compound 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}azetidin-3-yl)-1,3-oxazole-5-carboxylic acid (CAS No. 2639422823) stands at the forefront of modern chemical innovation. Its unique structure, versatile functionality, and wide-ranging applications make it an indispensable tool in contemporary research. As highlighted by recent advancements, this molecule continues to pave the way for groundbreaking discoveries across multiple disciplines within chemistry and medicine.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.